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Compound of Interest

Compound Name: Octanal

Cat. No.: B089490

Proper handling and disposal of Octanal are critical for ensuring laboratory safety and
environmental protection. Adherence to the following guidelines, based on established safety
data, will minimize risks for researchers and laboratory personnel. Octanal is a flammable
liquid and vapor that can cause skin and serious eye irritation.[1][2] It is also considered toxic to
aquatic life with long-lasting effects.[1][2]

Hazard Summary and Physical Properties

A summary of key quantitative data and hazard ratings for Octanal is provided below to inform
safety protocols.

Property Value Source
Flash Point 125 °F (51.7 °C) [3]
Vapor Pressure 1.995 mmHg @ 20 °C

Specific Gravity 0.821 (water = 1)

Solubility in Water Insoluble (560 mg/L)

) Health: 1, Flammability: 2,
NFPA 704 Ratings o
Reactivity: 0

o Considered a hazardous
OSHA Hazard Communication
substance
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling Octanal. The following table
outlines the recommended equipment.

Specifications &
PPE Category Item .
Recommendations

Must meet ANSI Z87.1
Safety glasses with side standards. A face shield should
Eye & Face Protection shields or chemical splash be worn in addition to goggles
goggles. when there is a significant risk

of splashing.

PVC, Nitrile, or Neoprene

gloves are recommended.
Hand Protection Chemical-resistant gloves. Inspect gloves before use and

use proper removal techniques

to avoid skin contact.

A flame-resistant lab coat with
long sleeves, fully buttoned, is
) ) required. For larger quantities
Skin & Body Protection Laboratory coat. _ _
or splash risks, a chemical-
resistant apron over the lab

coat is recommended.

All handling should ideally be
conducted in a chemical fume
i ) ] ) hood. If engineering controls
Respiratory Protection Use in a well-ventilated area. ) o
are insufficient, a NIOSH-
approved respirator for organic

vapors should be used.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of Octanal in a laboratory setting.

e Preparation:
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[e]

Ensure that an emergency shower and eyewash station are readily accessible and have
been recently tested.

[e]

Work in a well-ventilated area, preferably within a certified chemical fume hood.

o

Remove all potential ignition sources, such as heat, sparks, and open flames, from the
handling area.

o

Use explosion-proof electrical and ventilating equipment.

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.

e Handling:

[¢]

Wear the appropriate PPE as detailed in the table above.

[¢]

Avoid all personal contact, including the inhalation of vapors.

[e]

Use only non-sparking tools.

o

Keep the container tightly closed when not in use.

[¢]

Avoid allowing clothing wet with Octanal to remain in contact with the skin.
e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling the substance.
o Decontaminate any surfaces that may have come into contact with Octanal.

o Store Octanal in a cool, well-ventilated, and approved flammable liquid storage area.
Keep it away from incompatible materials like strong oxidizing agents, bases, and strong
reducing agents.

Emergency First-Aid Procedures

In the event of exposure, immediate action is crucial.
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Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15
minutes, making sure to lift the upper and lower eyelids occasionally. If irritation persists,
seek medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin and hair
with running water and soap, if available. If skin irritation occurs, get medical advice.

Inhalation: Move the individual to an area with fresh air. Other measures are typically not
necessary unless fumes from combustion are inhaled.

Ingestion: Rinse the mouth with water. Do not induce vomiting, as the material may be
aspirated into the lungs, which can cause chemical pneumonitis. Seek immediate medical
attention.

Disposal Plan: Step-by-Step Waste Management

Octanal and its containers must be disposed of as hazardous waste. Never dispose of it down
the drain or in regular trash.

o Waste Segregation: All materials contaminated with Octanal, including the chemical itself,
solutions, and items like gloves and paper towels, must be collected as hazardous chemical
waste. Do not mix this waste with other waste streams unless compatibility is confirmed.

Containerization:
o Collect liquid waste in a designated, leak-proof, and chemically compatible container.
o Collect contaminated solid waste in a separate, sealed, and clearly labeled container.

o Label all waste containers clearly as "Hazardous Waste: Octanal" and include the
accumulation start date.

Storage: Store waste containers in a cool, dry, and well-ventilated secondary containment
area, away from ignition sources and incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal company. All waste must be handled in accordance with local,
state, and federal regulations.
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Workflow for Handling Octanal

Task: Handling Octanal

A4

1. Hazard Assessment
- Flammable Liquid
- Skin/Eye Irritant
- Aquatic Toxicity

2. Implement Engineering Controls

Goggles or Face Shield
Chemical-Resistant Gloves
Lab Coat

- Ground Equipment
- Use Non-Sparking Tools
- Avoid Inhalation/Contact
- Keep Containers Closed

Spill or Exposure Occurs?

Follow Emergency Procedures
(First Aid / Spill Cleanup)

Collect in Labeled
Hazardous Waste Container

Y

Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Octanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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